![molecular formula C8H9ClN2O2 B6240440 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride CAS No. 2649053-53-0](/img/no-structure.png)
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
Overview
Description
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride, also known by its chemical name 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride, is a common organic compound used in many scientific research applications. It is a colorless, crystalline solid that is highly soluble in water and other polar solvents. It is used in a variety of research applications, including biochemical and physiological research, drug synthesis, and laboratory experiments.
Scientific Research Applications
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride is used in a variety of scientific research applications, including biochemical and physiological research, drug synthesis, and laboratory experiments. It is used in biochemical and physiological research to study the effects of various compounds on the body. In drug synthesis, it is used to synthesize various drugs. In laboratory experiments, it is used to study the structure and properties of various compounds.
Mechanism of Action
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride is thought to act as a proton acceptor, forming a temporary bond with a proton. This bond is then broken, allowing the proton to be released and the reaction to proceed.
Biochemical and Physiological Effects
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, fungi, and protozoa. It has also been shown to have anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride has several advantages and limitations for laboratory experiments. Its solubility in water and other polar solvents makes it ideal for use in a variety of laboratory experiments. Its relatively low cost also makes it an attractive choice for laboratory experiments. However, its reactivity with certain compounds can limit its usefulness in some experiments.
Future Directions
The potential future directions for 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride include further research into its biochemical and physiological effects, its use as a drug synthesis aid, and its use in the development of more effective laboratory experiments. Additionally, further research into the mechanism of action of the compound and its potential uses in other scientific fields could lead to new and innovative applications.
Synthesis Methods
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride is synthesized from the reaction of 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid and hydrochloric acid. This reaction can be carried out in aqueous or non-aqueous media. In aqueous media, the reaction is generally carried out at a temperature of between 70° and 90°C, while in non-aqueous media, the reaction is generally carried out at a temperature of between 60° and 80°C. The reaction is generally complete within 1-2 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride involves the reaction of 2-cyanopyridine with ethylenediamine to form 2,3-dihydroimidazo[1,2-a]pyridine. This intermediate is then oxidized to form 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid, which is subsequently converted to its hydrochloride salt form.", "Starting Materials": [ "2-cyanopyridine", "ethylenediamine", "sodium hydroxide", "hydrogen peroxide", "sulfuric acid", "hydrochloric acid" ], "Reaction": [ "Step 1: 2-cyanopyridine is reacted with ethylenediamine in the presence of sodium hydroxide to form 2,3-dihydroimidazo[1,2-a]pyridine.", "Step 2: The intermediate 2,3-dihydroimidazo[1,2-a]pyridine is oxidized using hydrogen peroxide in the presence of sulfuric acid to form 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid.", "Step 3: The resulting 2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid is converted to its hydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS RN |
2649053-53-0 |
Product Name |
2H,3H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride |
Molecular Formula |
C8H9ClN2O2 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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